Cas no 2171999-41-8 (1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide)

• Product Name: 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide
• CAS No: 2171999-41-8
• MF: C₁₂H₂₀N₄O
• MW: 236.313402175903
• CID: 6023691
• PubChem ID: 165758923
• Update Time: 2025-08-01

1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide
• EN300-1593827
• 2171999-41-8

• Inchi： 1S/C12H20N4O/c1-2-4-10-11(12(13)17)14-15-16(10)8-7-9-5-3-6-9/h9H,2-8H2,1H3,(H2,13,17)
• InChI Key： ZZZSXJMYEWSSSX-UHFFFAOYSA-N
• SMILES： O=C(C1=C(CCC)N(CCC2CCC2)N=N1)N

Computed Properties

• Exact Mass: 236.16371127g/mol
• Monoisotopic Mass: 236.16371127g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 267
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 73.8Ų

Additional information on 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide

Introduction to 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171999-41-8)

1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171999-41-8) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles, which are known for their diverse biological activities and potential therapeutic applications. The unique structure of 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide makes it an intriguing candidate for various drug development initiatives.

The chemical structure of 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide features a triazole ring system linked to a cyclobutyl and propyl substituent. The triazole moiety is a well-known pharmacophore that has been extensively studied for its ability to modulate various biological targets. The cyclobutyl and propyl groups contribute to the compound's lipophilicity and overall physicochemical properties, which are crucial for its biological activity and pharmacokinetic profile.

Recent studies have highlighted the potential of 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide in several therapeutic areas. One notable application is its use as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits potent anti-inflammatory effects by inhibiting the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings suggest that 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

In addition to its anti-inflammatory properties, 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide has shown promise in neurodegenerative disease research. Preclinical studies have indicated that this compound can cross the blood-brain barrier and exert neuroprotective effects by reducing oxidative stress and preventing neuronal cell death. These findings open up new avenues for the development of therapies targeting conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic profile of 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide has also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. It has good oral bioavailability and a long half-life, making it suitable for once-daily dosing regimens. These characteristics are essential for ensuring patient compliance and improving treatment outcomes.

Safety is a critical consideration in drug development, and preclinical toxicity studies have demonstrated that 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide has a favorable safety profile. Animal studies have not shown any significant adverse effects at therapeutic doses, suggesting that this compound is well-tolerated. However, further clinical trials are necessary to confirm these findings in human subjects.

The potential applications of 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide extend beyond its direct therapeutic effects. This compound can also serve as a valuable tool in chemical biology research. Its unique structure allows researchers to probe the interactions between small molecules and biological targets, providing insights into the mechanisms underlying various diseases. Additionally, the synthetic versatility of triazoles makes it possible to modify the structure of 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide to optimize its properties for specific applications.

In conclusion, 1-(2-cyclobutylethyl)-5-propyl-1H-1,2,3-triazole-4-carboxamide (CAS No. 2171999-41-8) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and favorable biological properties make it an attractive candidate for further investigation and development. As research in this area continues to advance, it is likely that new insights and therapeutic opportunities will emerge.